Cas no 2287298-02-4 (1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287298-02-4
• MF: C₁₁H₉ClFI
• MW: 322.545037984848
• CID: 6437901
• PubChem ID: 137942499
• Update Time: 2025-05-26

1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2287298-02-4
• 1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane
• EN300-6761143

• Inchi： 1S/C11H9ClFI/c12-8-2-1-7(3-9(8)13)10-4-11(14,5-10)6-10/h1-3H,4-6H2
• InChI Key： LWRPEJVAKONGLB-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=CC(=C(C=3)F)Cl)(C1)C2

Computed Properties

• Exact Mass: 321.94215g/mol
• Monoisotopic Mass: 321.94215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane

1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane: A Comprehensive Overview

1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane, also known by its CAS registry number CAS No 2287298-02-4, is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing properties and potential applications. The molecule consists of a bicyclo[1.1.1]pentane framework, which is a highly strained structure, substituted with a 4-chloro-3-fluorophenyl group at position 1 and an iodine atom at position 3. This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and industrial purposes.

The synthesis of 1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane involves a multi-step process that typically begins with the preparation of the bicyclo[1.1.1]pentane core. This is often achieved through the cyclization of dienes or other suitable precursors under specific reaction conditions. The substitution at positions 1 and 3 is then carried out using nucleophilic aromatic substitution or other coupling reactions, depending on the functional groups present on the intermediate compounds. The presence of halogen atoms (chlorine and iodine) in the structure suggests that this compound may undergo various nucleophilic or electrophilic reactions, making it a versatile building block in organic synthesis.

Recent studies have highlighted the potential of bicyclo[1.1.1]pentane derivatives in drug discovery, particularly in the development of bioactive molecules with unique pharmacokinetic profiles. The rigid bicyclic structure provides an excellent scaffold for designing molecules with high binding affinity to specific biological targets, such as enzymes or receptors. For instance, researchers have explored the use of this compound as a lead structure in anti-cancer drug development, where its ability to inhibit key enzymes involved in cell proliferation has shown promising results.

In addition to its pharmacological applications, 1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane has also found utility in materials science, particularly in the synthesis of advanced polymers and nanomaterials. The iodine substituent can act as a leaving group in coupling reactions, enabling the incorporation of this compound into larger polymer networks or nanostructured materials with tailored properties. This has opened up new avenues for its use in applications ranging from electronics to biomedical devices.

The electronic properties of this compound are further influenced by the electron-withdrawing groups (chlorine and fluorine) attached to the phenyl ring. These groups not only stabilize certain transition states during reactions but also contribute to the overall reactivity of the molecule. Computational studies have revealed that these substituents significantly alter the frontier molecular orbitals of the bicyclic system, making it more susceptible to nucleophilic attack or electrophilic addition depending on the reaction conditions.

From an environmental perspective, understanding the fate and transport of CAS No 2287298-02-4 in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent research has focused on determining its biodegradation pathways under different environmental conditions, as well as its bioaccumulation potential in aquatic organisms. These studies are essential for developing safe handling guidelines and ensuring sustainable practices in industries that utilize this compound.

In conclusion, 1-(4-Chloro-3-fluorophenyl)-3-iodobicyclo[1.1.1]pentane, with its unique structural features and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to materials science, with ongoing studies exploring its potential in emerging fields such as nanotechnology and green chemistry.